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Compound of Interest

(S)-Benzyl 3-cyanopyrrolidine-1-
Compound Name:
carboxylate

Cat. No.: B574601

Technical Support Center: (S)-Benzyl 3-
cyanopyrrolidine-1-carboxylate

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate (CAS No. 193693-69-5) was not located in the available resources. The following
guidance is based on information from chemical suppliers, data for structurally related
compounds (such as benzyl cyanide), and general laboratory safety protocols. It is imperative
to handle this compound with caution and to perform a thorough risk assessment before use.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage condition for (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate?

Al: (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate should be stored at room temperature.[1]
The container should be tightly closed and kept in a dry, well-ventilated place.

Q2: What are the primary hazards associated with this compound?

A2: While a specific hazard profile is unavailable, related compounds containing benzyl and
cyano functional groups exhibit significant toxicity. For instance, benzyl cyanide is classified as
fatal if inhaled and toxic if swallowed or in contact with skin.[2][3] Therefore, it is prudent to
handle (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate as a potentially toxic substance.
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?
A3: Given the potential hazards, the following PPE is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use.

o Body Protection: A laboratory coat and, depending on the scale of the experiment, an apron
or chemical-resistant suit.

o Respiratory Protection: All handling should be conducted in a certified chemical fume hood.
[2] If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge
should be used.

Q4: How should I handle a spill of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate?

A4: In case of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate
PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a
sealed container for disposal. Do not let the product enter drains.

Q5: What is the proper disposal method for this compound?

A5: Dispose of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate and its containers as hazardous
waste in accordance with local, state, and federal regulations. Do not dispose of it down the

drain.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is
stored at room temperature in
a tightly sealed container,
away from moisture and direct
sunlight. Consider re-purifying
the compound if degradation is

suspected.

Inaccurate weighing or

dispensing.

Use a calibrated analytical
balance in a draft-free
enclosure. If the compound is
a viscous oil or solid, consider
dissolving it in a suitable
solvent to handle it as a

standard solution.

Material appears discolored or

has an unusual odor

Potential decomposition or

contamination.

Do not use the material.
Dispose of it as hazardous

waste and obtain a fresh

supply.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Information on the solubility of
this specific compound is
limited. Conduct small-scale
solubility tests with a range of
common laboratory solvents
(e.g., dichloromethane, ethyl
acetate, methanol, DMSO) to
determine a suitable solvent

for your application.

Compound Data
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Property Value Source
Molecular Formula C13H14N202 [1]
Molecular Weight 230.27 g/mol [1]
CAS Number 193693-69-5 [1]

Storage Temperature

Room Temperature

[1]

Purity >97% (typical) [1]
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Incompatibilities

Strong oxidizing agents (based

on related compounds)

Experimental Protocols

Detailed experimental protocols will be specific to the research application. However, a general

protocol for preparing a stock solution is provided below as an example of safe handling.

Protocol: Preparation of a Stock Solution

o Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Gather all necessary PPE and materials.

e Weighing: Tare a clean, dry vial on a calibrated analytical balance. Carefully add the desired

amount of (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate to the vial inside the fume hood.

Record the exact weight.

o Dissolution: In the fume hood, add the appropriate solvent to the vial containing the

compound. Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.
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o Storage: Label the vial clearly with the compound name, concentration, solvent, and date of
preparation. Store the solution under the recommended conditions (room temperature,
unless otherwise determined by stability studies).

Visualizations
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Safe Handling and Storage Workflow for (S)-Benzyl 3-cyanopyrrolidine-1-carboxylate
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Caption: Workflow for the safe handling and storage of (S)-Benzyl 3-cyanopyrrolidine-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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